Cas no 1807061-49-9 (2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine
• CAS No: 1807061-49-9
• MF: C₆H₂ClF₂IN₂O₂
• MW: 334.446559429169
• CID: 4870582
• Update Time: 2025-09-27

2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine

• Inchi： 1S/C6H2ClF2IN2O2/c7-5-4(10)2(6(8)9)1-3(11-5)12(13)14/h1,6H
• InChI Key： QZRHJBZLGYMDTQ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1C(F)F)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine

2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine: A Comprehensive Overview

The compound with CAS No. 1807061-49-9, known as 2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a chlorine atom at position 2, a difluoromethyl group at position 4, an iodine atom at position 3, and a nitro group at position 6. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine involves a series of intricate multi-step reactions. Recent advancements in catalytic methodologies have enabled researchers to achieve higher yields and better selectivity in the preparation of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the iodinated pyridine framework. Additionally, the introduction of the difluoromethyl group has been optimized through electrophilic fluorination techniques, ensuring minimal side reactions and high purity of the final product.

One of the most promising applications of 2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine lies in its potential as a precursor for advanced pharmaceutical agents. The nitro group at position 6 can be reduced to an amino group, which is a common functional group in drug molecules. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. For example, researchers have reported that certain analogs can inhibit key enzymes involved in inflammation pathways, making them potential candidates for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine has shown promise in materials science. The pyridine ring structure provides a rigid framework that can be exploited for designing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of electron-withdrawing groups like chlorine and nitro enhances the molecule's ability to coordinate with metal ions, leading to the formation of highly porous and stable materials. These materials have potential applications in gas storage, catalysis, and sensing technologies.

Another area where this compound has gained traction is in agrochemicals. The combination of halogen atoms (chlorine and iodine) and electron-withdrawing groups (nitro) makes it an effective candidate for designing herbicides and insecticides. Recent research has focused on optimizing the bioavailability and environmental stability of such compounds. For instance, studies have shown that certain derivatives exhibit selective toxicity towards agricultural pests while being less harmful to non-target organisms.

The electronic properties of 2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine also make it an interesting candidate for optoelectronic applications. The pyridine ring's conjugated system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are currently exploring ways to integrate this compound into organic electronic materials to enhance their performance and stability under operational conditions.

In conclusion, 2-Chloro-4-(difluoromethyl)-3-iodo-6-nitropyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block for designing advanced materials, pharmaceuticals, and agrochemicals. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in contemporary chemical research.